(4-nitrophenyl)(1H-1,2,4-triazol-1-ylmethyl)amine

• IUPAC Name: 4-nitro-N-(1,2,4-triazol-1-ylmethyl)aniline
• InChI: InChI=1S/C9H9N5O2/c15-14(16)9-3-1-8(2-4-9)11-7-13-6-10-5-12-13/h1-6,11H,7H2
• InChI Key: YYNRJTGWZGSZKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCN2C=NC=N2)[N+](=O)[O-]
• Molecular Formula: C9H9N5O2
• Molecular Weight: 219.20 g/mol

Description

(4-nitrophenyl)(1H-1,2,4-triazol-1-ylmethyl)amine is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of (4-nitrophenyl)(1H-1,2,4-triazol-1-ylmethyl)amine is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or proteins involved in various biological processes. It has also been shown to induce apoptosis, a programmed cell death process, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that (4-nitrophenyl)(1H-1,2,4-triazol-1-ylmethyl)amine has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, fungi, and bacteria. The compound has also been shown to have antioxidant properties and to protect against oxidative stress. In addition, it has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of (4-nitrophenyl)(1H-1,2,4-triazol-1-ylmethyl)amine is its potential as a drug candidate for various diseases. The compound is also relatively easy to synthesize and purify, making it a useful tool for research purposes. However, one limitation of the compound is its potential toxicity and side effects, which must be carefully evaluated before its use in clinical settings.

Future Directions

There are several future directions for research on (4-nitrophenyl)(1H-1,2,4-triazol-1-ylmethyl)amine. One direction is to further investigate its potential as a drug candidate for various diseases, including cancer and neurodegenerative disorders. Another direction is to explore its use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies are needed to evaluate the toxicity and side effects of the compound and to develop methods for minimizing these effects.

Scientific Research Applications

(4-nitrophenyl)(1H-1,2,4-triazol-1-ylmethyl)amine has potential applications in medicinal chemistry as a potential drug candidate. It has been studied for its anticancer, antifungal, and antibacterial properties. In addition, it has been shown to have potential for the treatment of Alzheimer's disease and other neurodegenerative disorders. The compound has also been studied for its use as a fluorescent probe for the detection of metal ions in biological systems.